Cas no 1227603-52-2 (2-Amino-6-(trifluoromethyl)isonicotinaldehyde)

• Product Name: 2-Amino-6-(trifluoromethyl)isonicotinaldehyde
• CAS No: 1227603-52-2
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 4689447
• Update Time: 2025-06-10

2-Amino-6-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(trifluoromethyl)isonicotinaldehyde
• FCH1174270
• 2-Amino-6-(trifluoromethyl)isonicotinaldehyde

• Inchi： 1S/C7H5F3N2O/c8-7(9,10)5-1-4(3-13)2-6(11)12-5/h1-3H,(H2,11,12)
• InChI Key： AUAOHSHOYPAOMK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=C(N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Topological Polar Surface Area: 56

Additional information on 2-Amino-6-(trifluoromethyl)isonicotinaldehyde

Introduction to 2-Amino-6-(trifluoromethyl)isonicotinaldehyde (CAS No: 1227603-52-2)

2-Amino-6-(trifluoromethyl)isonicotinaldehyde, identified by its Chemical Abstracts Service (CAS) number 1227603-52-2, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both an amino group and a trifluoromethyl substituent imparts distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The compound belongs to the class of isonicotinaldehydes, which are derivatives of isonicotinic acid. Isonicotinic acid derivatives have long been studied for their pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory agents. The introduction of a trifluoromethyl group at the 6-position of the isonicotinaldehyde core enhances its metabolic stability and binding affinity, which are critical factors in drug design. This modification is particularly relevant in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 2-amino-6-(trifluoromethyl)isonicotinaldehyde as a key intermediate in synthesizing potent inhibitors. For instance, studies have demonstrated its utility in developing inhibitors of bacterial enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS). These enzymes are crucial in bacterial DNA synthesis, making them prime targets for antibacterial therapies. The trifluoromethyl group's electron-withdrawing nature increases the electrophilicity of the aldehyde functionality, facilitating nucleophilic addition reactions that are essential for covalent bond formation with biological targets.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for next-generation antibiotics. The structural motif of 2-amino-6-(trifluoromethyl)isonicotinaldehyde allows for easy functionalization at multiple positions, enabling the synthesis of libraries of derivatives with tailored biological activities. High-throughput screening (HTS) campaigns have identified several analogs with enhanced efficacy against resistant bacterial strains. This underscores the importance of 1227603-52-2 in drug discovery pipelines.

In addition to its antibacterial applications, this compound has been explored in the development of anticancer agents. The amino group provides a site for further derivatization into amides or ureas, which can be incorporated into molecules that interact with specific cancer-related proteins. Preclinical studies have suggested that certain derivatives exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. The trifluoromethyl group's ability to modulate lipophilicity and metabolic stability further enhances the compound's potential as an anticancer therapeutic.

The synthesis of 2-amino-6-(trifluoromethyl)isonicotinaldehyde involves multi-step organic transformations, including condensation reactions, reduction steps, and selective fluorination. Advances in synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Catalytic hydrogenation and metal-catalyzed cross-coupling reactions are commonly employed to construct the core scaffold. These methods align with green chemistry principles by minimizing waste and maximizing atom economy.

From a regulatory perspective, 1227603-52-2 does not fall under any restricted categories, such as hazardous or controlled substances, making it more accessible for research purposes. However, adherence to good laboratory practices (GLP) is essential when handling this compound to ensure safety and reproducibility in experimental outcomes. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its applications, fostering innovation in drug discovery.

The future prospects of 2-amino-6-(trifluoromethyl)isonicotinaldehyde are promising, with ongoing research focusing on optimizing its pharmacokinetic properties and expanding its therapeutic index. Innovations in biocatalysis and flow chemistry may further streamline its synthesis, making it more cost-effective for industrial-scale production. As our understanding of molecular interactions evolves, this compound is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.